Cas no 2411286-59-2 (3-(Propane-2-sulfonamido)phenyl sulfurofluoridate)

• Product Name: 3-(Propane-2-sulfonamido)phenyl sulfurofluoridate
• CAS No: 2411286-59-2
• MF: C₉H₁₂FNO₅S₂
• MW: 297.323683738709
• CID: 5357254
• Update Time: 2025-08-01

3-(Propane-2-sulfonamido)phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 3-(propane-2-sulfonamido)phenyl sulfurofluoridate
• 1-Fluorosulfonyloxy-3-(propan-2-ylsulfonylamino)benzene
• Z3919176163
• 3-(Propane-2-sulfonamido)phenyl sulfurofluoridate

• Inchi： 1S/C9H12FNO5S2/c1-7(2)17(12,13)11-8-4-3-5-9(6-8)16-18(10,14)15/h3-7,11H,1-2H3
• InChI Key： SYZHVYXCWQFELP-UHFFFAOYSA-N
• SMILES： S(C(C)C)(NC1C=CC=C(C=1)OS(=O)(=O)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 462
• XLogP3: 1.8
• Topological Polar Surface Area: 106

Additional information on 3-(Propane-2-sulfonamido)phenyl sulfurofluoridate

Research Briefing on 3-(Propane-2-sulfonamido)phenyl sulfurofluoridate (CAS: 2411286-59-2) in Chemical Biology and Pharmaceutical Applications

The compound 3-(Propane-2-sulfonamido)phenyl sulfurofluoridate (CAS: 2411286-59-2) has recently emerged as a promising chemical entity in medicinal chemistry and chemical biology research. This sulfurofluoridate derivative exhibits unique reactivity patterns due to its dual functional groups - the sulfonamide moiety and the sulfurofluoridate group - which enable selective modifications of biological targets. Recent studies have highlighted its potential as a versatile warhead for covalent inhibitor design and as a biochemical probe for studying protein-ligand interactions.

Structural analysis reveals that the propane-2-sulfonamido group at the 3-position of the phenyl ring contributes to enhanced target binding affinity through hydrophobic interactions, while the sulfurofluoridate group serves as an electrophilic center for covalent bond formation with nucleophilic residues in target proteins. This combination of non-covalent and covalent binding properties makes 2411286-59-2 particularly valuable for developing irreversible inhibitors against challenging therapeutic targets.

In recent medicinal chemistry applications, researchers have utilized 3-(Propane-2-sulfonamido)phenyl sulfurofluoridate as a key intermediate in the synthesis of covalent kinase inhibitors. A 2023 study demonstrated its successful incorporation into Bruton's tyrosine kinase (BTK) inhibitors, showing improved selectivity profiles compared to traditional acrylamide-based warheads. The compound's tunable reactivity allows for optimization of the kinetic selectivity index, addressing a critical challenge in covalent drug development.

From a chemical biology perspective, this molecule has been employed as a chemical probe to investigate cysteine reactivity landscapes in proteomic studies. Its moderate electrophilicity enables selective labeling of hyper-reactive cysteines in complex biological systems, facilitating the identification of novel druggable sites. Recent work published in Nature Chemical Biology (2024) utilized 2411286-59-2-based probes to map ligandable cysteines in previously undrugged cancer targets.

The synthetic accessibility of 3-(Propane-2-sulfonamido)phenyl sulfurofluoridate has also been improved through recent methodological advances. A 2024 publication in Organic Letters described an efficient two-step synthesis from commercially available starting materials, achieving 78% overall yield with excellent purity. This development addresses previous challenges in large-scale production and supports broader research applications.

Safety and stability studies indicate that 2411286-59-2 maintains good chemical stability under standard storage conditions (-20°C under argon), with a shelf life exceeding 12 months. However, researchers should note its sensitivity to moisture and strong nucleophiles during handling. Recent toxicological screening suggests favorable in vitro safety profiles, though comprehensive in vivo studies are still ongoing.

Future research directions for this compound class include exploration of its applications in targeted protein degradation (PROTACs development) and as a building block for activity-based protein profiling (ABPP) probes. The unique reactivity of the sulfurofluoridate group may enable new strategies for selective protein modification in living systems, potentially opening new avenues for therapeutic intervention.